Cas no 1448139-41-0 ((2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one
• CAS No: 1448139-41-0
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 5809812
• PubChem ID: 71805758
• Update Time: 2025-05-28

(2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-3-phenylprop-2-en-1-one
• (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one
• 1448139-41-0
• 1-(5,7-Dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)-3-phenylprop-2-en-1-one
• F6435-1825
• AKOS024558249
• (E)-3-phenyl-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)prop-2-en-1-one

• Inchi： 1S/C15H13N3O/c19-15(7-6-12-4-2-1-3-5-12)18-9-13-8-16-11-17-14(13)10-18/h1-8,11H,9-10H2/b7-6+
• InChI Key： SHSATUVBCCLMES-VOTSOKGWSA-N
• SMILES： C(N1CC2C=NC=NC=2C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.1Ų

Additional information on (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one

Recent Advances in the Study of (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one (CAS: 1448139-41-0)

The compound (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one (CAS: 1448139-41-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine scaffold, has attracted significant attention due to its potential applications in drug discovery, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its synthesis, structural optimization, and biological activities, shedding light on its therapeutic potential.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, including FGFR1 and VEGFR2. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of these kinases, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential as a modulator of PPIs. A preprint article from BioRxiv (2024) reported that (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one can disrupt the interaction between MDM2 and p53, a critical pathway in cancer therapeutics. The study employed surface plasmon resonance (SPR) and cellular assays to validate the compound's activity, showing promising results in p53-dependent apoptosis induction in cancer cell lines.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring a key Pd-catalyzed coupling step that improved the overall yield to 65%. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further preclinical studies.

Pharmacokinetic studies conducted in rodent models (2024) have revealed favorable properties of (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one, including good oral bioavailability (F = 42%) and moderate plasma half-life (t1/2 = 3.5 h). These findings, combined with its demonstrated in vivo efficacy in xenograft models, position this compound as a strong candidate for further development as an anticancer agent.

Looking forward, researchers are exploring the potential of this scaffold in other therapeutic areas, including inflammatory diseases and neurodegenerative disorders. The versatility of the pyrrolo[3,4-d]pyrimidine core allows for diverse structural modifications, enabling the development of derivatives with tailored pharmacological profiles. Several patent applications filed in 2023-2024 indicate growing commercial interest in this chemical space.

In conclusion, (2E)-3-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one (CAS: 1448139-41-0) represents an exciting avenue for drug discovery, with recent studies uncovering its multifaceted biological activities and therapeutic potential. The convergence of structural biology, medicinal chemistry, and pharmacological research on this compound suggests it may soon transition from bench to bedside, pending successful completion of ongoing preclinical evaluations.